Cas no 321429-49-6 ((1R)-1-(3-fluorophenyl)ethanamine;hydrochloride)

• Product Name: (1R)-1-(3-fluorophenyl)ethanamine;hydrochloride
• CAS No: 321429-49-6
• MF: C₈H₁₁ClFN
• MW: 175.631044626236
• MDL: MFCD11035899
• CID: 67650
• PubChem ID: 45072322
• Update Time: 2024-10-31

(1R)-1-(3-fluorophenyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-Fluorophenyl)ethylamine hydrochloride
• (1R)-1-(3-fluorophenyl)ethanamine,hydrochloride
• DTXSID40662525
• I10702
• (R)-1-(3-Fluorophenyl)ethylamine (Hydrochloride)
• CS-0000148
• 321429-49-6
• EN300-6474458
• SCHEMBL780403
• (1R)-1-(3-Fluorophenyl)ethan-1-amine--hydrogen chloride (1/1)
• MFCD11035899
• RKALWMOKWLLQMU-FYZOBXCZSA-N
• (R)-1-(3-Fluorophenyl)ethylamine HCl
• (1R)-1-(3-fluorophenyl)ethanamine;hydrochloride
• DS-13462
• (1R)-1-(3-fluorophenyl)ethan-1-amine hydrochloride
• AKOS015923180
• (R)-1-(3-Fluorophenyl)ethylaminehydrochloride
• (R)-1-(3-fluorophenyl)ethanamine hydrochloride
• (R)-1-(3-Fluorophenyl)ethylamine
• (1R)-1-(3-Fluorophenyl)ethanamine Hydrochloride

• MDL： MFCD11035899
• Inchi： 1S/C8H10FN.ClH/c1-6(10)7-3-2-4-8(9)5-7;/h2-6H,10H2,1H3;1H/t6-;/m1./s1
• InChI Key： RKALWMOKWLLQMU-FYZOBXCZSA-N
• SMILES： Cl.FC1=CC=CC(=C1)[C@@H](C)N

Computed Properties

• Exact Mass: 175.05600
• Monoisotopic Mass: 175.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.34770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes